Cas no 135467-92-4 (2-Pyrrolidinecarbodithioicacid, (2S)-)

2-Pyrrolidinecarbodithioicacid, (2S)- structure
135467-92-4 structure
Product name:2-Pyrrolidinecarbodithioicacid, (2S)-
CAS No:135467-92-4
MF:C5H9NS2
MW:147.261658430099
CID:162745
PubChem ID:105009

2-Pyrrolidinecarbodithioicacid, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarbodithioicacid, (2S)-
    • (2S)-pyrrolidine-2-carbodithioic acid
    • prolinedithiocarbamate
    • PDTC
    • Pyrrolidinecarbodithioic acid, (S)-
    • 135467-92-4
    • CHEMBL414426
    • DTXSID50929015
    • pyrrolidine-2-carbodithioic acid
    • Inchi: InChI=1S/C5H9NS2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)
    • InChI Key: NOQMBGVHFWMDIE-UHFFFAOYSA-N
    • SMILES: N1CCCC1C(S)=S

Computed Properties

  • Exact Mass: 147.01777
  • Monoisotopic Mass: 147.01764164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 45.1Ų

Experimental Properties

  • PSA: 12.03

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